isobutyl 6-bromo-2-methyl-1H-imidazo[4,5-b]pyridine-1-carboxylate

• Molecular Formula: C12H14BrN3O2
• Molecular Weight: 312.16 g/mol
• IUPAC Name: 2-methylpropyl 6-bromo-2-methylimidazo[4,5-b]pyridine-1-carboxylate
• InChI: InChI=1S/C12H14BrN3O2/c1-7(2)6-18-12(17)16-8(3)15-11-10(16)4-9(13)5-14-11/h4-5,7H,6H2,1-3H3
• InChI Key: STACPEBWZZIWMW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N1C(=O)OCC(C)C)C=C(C=N2)Br

Description

Isobutyl 6-bromo-2-methyl-1H-imidazo[4,5-b]pyridine-1-carboxylate is a useful research compound. Its molecular formula is C12H14BrN3O2 and its molecular weight is 312.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 6-bromo-2-methyl-1H-imidazo[4,5-b]pyridine (3.40 g, 16.0 mmol) and diisopropylethylamine (6.5 mL, 65 mmol) in N,N-dimethylformamide (20 mL) cooled in an ice bath was added dropwise isobutyl chloroformate (2.51 mL, 19.2 mmol) and the mixture was warmed to room temperature. After 1 hour the reaction was diluted with ethyl acetate (80 mL) and washed with water (60 mL), 10% aqueous citric acid (40 mL) and brine (20 mL). The organic phase was dried over anhydrous sodium sulfate, filtered and concentrated to a slurry. The residue was triturated diethyl ether (100 mL) and the solid isolated by filtration to give isobutyl 6-bromo-2-methyl-1H-imidazo[4,5-b]pyridine-1-carboxylate (2.3 g, 46% yield). MS (EI) for C12H14BrN3O2: 313 (MH+).